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Compound of Interest

Compound Name: 1,3-Distearoyl-2-chloropropanediol
Cat. No.: B12318218
Get Quote
\ J

This technical guide provides a comprehensive overview of 1,3-Distearoyl-2-
chloropropanediol, a compound of significant interest to researchers, scientists, and drug
development professionals. This document details its chemical synonyms, physical and
chemical properties, synthesis, analytical methods, and biological context.

Chemical Identity and Synonyms

1,3-Distearoyl-2-chloropropanediol is a diester of stearic acid and 2-chloro-1,3-propanediol.
It belongs to the class of compounds known as 2-monochloropropanediol (2-MCPD) esters,
which are recognized as process-induced food contaminants, particularly in refined edible oils
and fats. Accurate identification is crucial for research and regulatory purposes, and the
compound is known by several synonyms.

Table 1: Synonyms and Identifiers for 1,3-Distearoyl-2-chloropropanediol
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Identifier Type Identifier

) (2-chloro-3-octadecanoyloxypropyl)
Systematic Name

octadecanoate[1]
CAS Number 26787-56-4[2][3][4]
Molecular Formula C39H75ClO4[3][4]
Molecular Weight 643.46 g/mol [3][4]
Common Synonyms 2-Chloro-1,3-propanediol distearate[3]

rac-1,3-Distearoyl-2-chloropropanediol[3]

Octadecanoic acid, 2-chloro-1,3-propanediyl
ester[2][4]

Stearic acid, 2-chlorotrimethylene ester[4]

1,3-Propanediol, 2-chloro-, distearate[4]

2-Chloropropane-1,3-diyl distearate[1]

1,3-Bis-stearoyl-2-chloropropanediol[1]

2-Chloro-1,3-propanediyl dioctadecanoate

Physicochemical Properties

Understanding the physicochemical properties of 1,3-Distearoyl-2-chloropropanediol is
essential for its handling, analysis, and formulation.

Table 2: Physicochemical Data for 1,3-Distearoyl-2-chloropropanediol
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Property

Value

Source

Melting Point

51-53 °C

[5]

Boiling Point (Predicted)

671.7+35.0°C

[5]

Density (Predicted)

0.931 £ 0.06 g/cm3

[5]

Chloroform (Slightly), Hexanes

Solubilit 5

Y (Slightly) ]
Appearance White Solid [5]
Storage Temperature -20°C [5]

Experimental Protocols
Synthesis of 1,3-Distearoyl-2-chloropropanediol

A detailed experimental protocol for the synthesis of 1,3-Distearoyl-2-chloropropanediol is

not readily available in the public domain. However, a plausible and effective method is the

Steglich esterification, which is a mild and efficient method for forming esters from carboxylic

acids and alcohols using a carbodiimide coupling agent and a nucleophilic catalyst.[6][7][8]

Protocol: Steglich Esterification for the Synthesis of 1,3-Distearoyl-2-chloropropanediol

This protocol describes the synthesis of 1,3-Distearoyl-2-chloropropanediol from 2-chloro-

1,3-propanediol and stearic acid.

Materials:

Stearic acid

2-chloro-1,3-propanediol

N,N'-Dicyclohexylcarbodiimide (DCC)
4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous
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Hydrochloric acid (HCI), 0.5 N solution

Saturated sodium bicarbonate (NaHCOs) solution

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

In a round-bottom flask, dissolve 2-chloro-1,3-propanediol (1 equivalent) and stearic acid
(2.2 equivalents) in anhydrous dichloromethane.

e Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equivalents).

e Cool the reaction mixture to 0°C in an ice bath.

e Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 2.2 equivalents) in anhydrous
dichloromethane to the reaction mixture with stirring.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography
(TLC).

o Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU
and wash the precipitate with a small amount of cold dichloromethane.

o Combine the filtrates and wash successively with 0.5 N HCI, water, and saturated NaHCOs
solution.

e Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography using a gradient of hexane and
ethyl acetate to yield pure 1,3-Distearoyl-2-chloropropanediol.
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Diagram of Synthesis Workflow:

Reaction at 0°C to RT

1,3-Distearoyl-2-chloropropanediol

Aqueous Workup
Filtration to remove DCU }—»‘ (HO) FhO, NaHCbs) Drying over Na:SO« Silica Gel C >

Click to download full resolution via product page

A schematic of the synthesis workflow for 1,3-Distearoyl-2-chloropropanediol.

Analytical Method for the Determination in Edible Oils

The analysis of 1,3-Distearoyl-2-chloropropanediol in edible oils is typically performed as
part of the broader analysis of 2- and 3-MCPD esters. Several official methods are available,
including AOCS Official Method Cd 29a-13, ISO 18363-1, and DGF Standard Method C-VI 18
(10).[2][3][9][10][11][12] These methods generally involve the hydrolysis of the esters to free
MCPD, followed by derivatization and analysis by gas chromatography-mass spectrometry
(GC-MS).

Protocol: GC-MS Analysis of 2-MCPD Esters (based on indirect methods)

This protocol outlines a general procedure for the determination of 1,3-Distearoyl-2-
chloropropanediol (as part of total 2-MCPD esters) in an oil sample.

Materials and Reagents:

Oil sample

Internal standard solution (e.g., deuterated 2-MCPD distearate)

Methanolic sodium hydroxide or sulfuric acid in methanol for transesterification

Sodium bromide (for some methods)
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e Hexane or Heptane

e Phenylboronic acid (PBA) derivatizing agent

o GC-MS system with a suitable capillary column

Procedure:

o Sample Preparation: Accurately weigh a representative sample of the oil into a reaction vial.

¢ Internal Standard Addition: Add a known amount of the internal standard solution to the
sample.

o Transesterification (Hydrolysis): Add the transesterification reagent (alkaline or acidic) to the
vial. The reaction cleaves the fatty acids from the glycerol backbone, releasing 2-MCPD.
Reaction conditions (temperature and time) vary depending on the specific official method
being followed.

o Extraction: After the reaction, neutralize the mixture and extract the liberated 2-MCPD into an
organic solvent. The fatty acid methyl esters (FAMES) are typically removed by a liquid-liquid
extraction or a solid-phase extraction (SPE) step.

» Derivatization: Evaporate the solvent containing the 2-MCPD and add the phenylboronic acid
(PBA) solution. This reaction forms a volatile cyclic boronate ester of 2-MCPD, which is
amenable to GC analysis.

¢ GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system. The
separation is achieved on a capillary column, and the detection and quantification are
performed using mass spectrometry, often in selected ion monitoring (SIM) mode for
enhanced sensitivity and selectivity.

e Quantification: The concentration of 2-MCPD (and thus the original amount of 2-MCPD
esters) is calculated by comparing the peak area of the analyte derivative to that of the
internal standard derivative, using a calibration curve.

Diagram of Analytical Workflow:
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A generalized workflow for the analysis of 2-MCPD esters in edible oils.

Biological Context and Signaling Pathways
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Current scientific literature suggests that 1,3-Distearoyl-2-chloropropanediol and other 2-
MCPD esters are not biologically active in their intact form. Instead, their toxicological effects
are mediated through their hydrolysis in the gastrointestinal tract by lipases. This hydrolysis
releases 2-chloro-1,3-propanediol (2-MCPD) and free fatty acids (in this case, stearic acid).[1]
[13][14][15][16]

Metabolic Fate:

o Hydrolysis: In the gut, pancreatic lipases cleave the ester bonds of 1,3-Distearoyl-2-
chloropropanediol, releasing 2-MCPD and two molecules of stearic acid.

o Absorption: The released 2-MCPD and stearic acid are then available for absorption by the
intestinal cells.

o Cellular Effects: Studies using Caco-2 cells as a model for the human intestinal barrier have
shown that while the intact esters have low permeability, the released 2-MCPD can be
absorbed.[1][13] The observed cytotoxicity of 2-MCPD esters in these studies has been
attributed to the induction of apoptosis. This apoptotic effect is thought to be triggered by the
released free fatty acids rather than by 2-MCPD itself.[13]

Signaling Pathway:

There is no evidence for a direct signaling pathway initiated by 1,3-Distearoyl-2-
chloropropanediol. The biological effects are a consequence of its hydrolysis products. The
induction of apoptosis by high concentrations of saturated fatty acids is a known phenomenon
and can involve various cellular stress pathways, including endoplasmic reticulum (ER) stress
and the activation of caspases.[17][18][19][20]

Apoptosis
(Caspase Activation)

1.3-Distearoyl-2-chloropropanediol Lipase-mediated 2-MCPD + Stearic Acid Intestinal Absorption
(in gut lumen) Hydrolysis

Cellular Effects

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 20. [PDF] Molecular Mechanisms of Apoptosis Induction and Its Regulation by Fatty Acids in
Pancreatic 3-Cells | Semantic Scholar [semanticscholar.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-Distearoyl-2-
chloropropanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-
distearoyl-2-chloropropanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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